1-Oxo-2-{[4-(prop-1-en-2-yl)cyclohex-1-en-1-yl]methyl}-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
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Description
1-Oxo-2-{[4-(prop-1-en-2-yl)cyclohex-1-en-1-yl]methyl}-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid is a useful research compound. Its molecular formula is C19H23NO4 and its molecular weight is 329.396. The purity is usually 95%.
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Scientific Research Applications
Cyclization Studies
- Intramolecular Cyclization : The study of intramolecular cyclization processes of related epoxy alcohols highlights the formation of oxetans and oxolans as key products. This area is crucial for understanding the reactivity and transformation pathways of compounds similar to 1-Oxo-2-{[4-(prop-1-en-2-yl)cyclohex-1-en-1-yl]methyl}-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid (Murai, Ono, & Masamune, 1976); (MuraiAkio, OnoMitsunori, & MasamuneTadashi, 1977).
Chemical Synthesis and Reactions
Synthesis and Structural Analysis : The synthesis of esterification products of related compounds and their structural analysis through X-ray crystallography provides insights into the molecular structure and stereochemistry, which are essential for the development of novel compounds and understanding their reactivity (Nadirova et al., 2019).
Reaction Mechanisms : Studies on the reaction of indole carboxylic acids/amides with propargyl alcohols, leading to complex molecular structures like lactams and lactones, shed light on reaction mechanisms and synthetic pathways relevant to the broader family of compounds to which this compound belongs (Selvaraj, Debnath, & Swamy, 2019).
Catalysis and Ligand Design
- Ligand Design for Catalytic Processes : The development of new ligand scaffolds for metal-mediated catalytic asymmetric synthesis is a vital area of research. Studies in this domain provide a foundational understanding of how molecular structures akin to this compound can be used in catalysis (Wipf & Wang, 2002).
Environmental and Atmospheric Chemistry
- Atmospheric Chemistry Studies : Research on the reaction of terpinolene with ozone or the nitrate radical, while not directly related, helps understand the atmospheric behavior of organic compounds with structures similar to the compound . This research is essential for assessing environmental impact and degradation pathways (Harrison & Wells, 2013).
Properties
IUPAC Name |
4-oxo-3-[(4-prop-1-en-2-ylcyclohexen-1-yl)methyl]-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO4/c1-11(2)13-5-3-12(4-6-13)9-20-10-19-8-7-14(24-19)15(18(22)23)16(19)17(20)21/h3,7-8,13-16H,1,4-6,9-10H2,2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHIGRDADUISATB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C1CCC(=CC1)CN2CC34C=CC(O3)C(C4C2=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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